Cas no 82772-45-0 (2,6-Nonadiene, 9,9-dichloro-8-methoxy-2,6-dimethyl-)

• Product name: 2,6-Nonadiene, 9,9-dichloro-8-methoxy-2,6-dimethyl-
• CAS No: 82772-45-0
• MF: C₁₂H₂₀Cl₂O
• MW: 251.192602157593
• CID: 682623
• PubChem ID: 71417134

2,6-Nonadiene, 9,9-dichloro-8-methoxy-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,6-Nonadiene, 9,9-dichloro-8-methoxy-2,6-dimethyl-
• 9,9-dichloro-8-methoxy-2,6-dimethylnona-2,6-diene
• DTXSID80836480
• 82772-45-0

• Inchi： InChI=1S/C12H20Cl2O/c1-9(2)6-5-7-10(3)8-11(15-4)12(13)14/h6,8,11-12H,5,7H2,1-4H3
• InChI Key： XGCYKDCDCLFENG-UHFFFAOYSA-N
• SMILES： CC(=CCCC(=CC(C(Cl)Cl)OC)C)C

Computed Properties

• Exact Mass: 250.0891206g/mol
• Monoisotopic Mass: 250.0891206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų